4-hydroxy-N'-[(4-methylphenyl)sulfonyl]benzohydrazide

• IUPAC Name: 4-hydroxy-N'-(4-methylphenyl)sulfonylbenzohydrazide
• InChI: InChI=1S/C14H14N2O4S/c1-10-2-8-13(9-3-10)21(19,20)16-15-14(18)11-4-6-12(17)7-5-11/h2-9,16-17H,1H3,(H,15,18)
• InChI Key: ODVAHRYNLQJVOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NNC(=O)C2=CC=C(C=C2)O
• Molecular Formula: C14H14N2O4S
• Molecular Weight: 306.34 g/mol

Description

4-hydroxy-N'-[(4-methylphenyl)sulfonyl]benzohydrazide, commonly known as HMSB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. HMSB is a hydrazide derivative that possesses a sulfonamide group and a hydroxyl group on its benzene ring. This compound has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of HMSB is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. In cancer cells, HMSB has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication. Inflammation is also believed to be inhibited by HMSB through the suppression of the NF-κB pathway. Furthermore, HMSB has been shown to inhibit the growth of various bacteria and fungi by disrupting their cell wall synthesis.
Biochemical and Physiological Effects:
HMSB has been shown to have various biochemical and physiological effects. In cancer cells, HMSB has been shown to induce apoptosis, which is a programmed cell death. Inflammation is also believed to be reduced by HMSB through the inhibition of various cytokines and chemokines. Furthermore, HMSB has been shown to have antimicrobial activity against various bacteria and fungi.

Advantages and Limitations for Lab Experiments

HMSB has several advantages for lab experiments. It is relatively easy to synthesize, and its purity can be easily determined using various analytical techniques such as NMR and HPLC. Furthermore, HMSB has been shown to have low toxicity in vitro and in vivo, making it a suitable candidate for further investigation. However, HMSB has some limitations as well. Its solubility in water is relatively low, making it difficult to use in aqueous solutions. Furthermore, its stability under different conditions needs to be further investigated.

Future Directions

There are several future directions for the study of HMSB. One of the potential applications of HMSB is in the development of new anticancer drugs. Further investigation is needed to understand the mechanism of action of HMSB and its potential as a chemotherapeutic agent. Furthermore, the potential of HMSB as a herbicide and insecticide needs to be further explored. In material science, the self-assembling properties of HMSB can be further investigated for the development of new materials. Finally, the stability of HMSB under different conditions needs to be further studied to understand its potential applications in different fields.
Conclusion:
In conclusion, 4-hydroxy-N'-[(4-methylphenyl)sulfonyl]benzohydrazide, commonly known as HMSB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. HMSB has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied extensively. Further investigation is needed to understand the full potential of HMSB in different fields.

Synthesis Methods

HMSB can be synthesized using different methods, but the most commonly used method is the reaction between 4-hydroxybenzohydrazide and p-toluenesulfonyl chloride in the presence of a base such as triethylamine. The reaction takes place in a solvent such as dichloromethane or chloroform and is carried out at room temperature. The product is obtained after purification by recrystallization from a suitable solvent.

Scientific Research Applications

HMSB has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, HMSB has been investigated for its anticancer, anti-inflammatory, and antimicrobial properties. In agriculture, HMSB has been studied for its potential as a herbicide and insecticide. In material science, HMSB has been investigated for its ability to form self-assembled monolayers on different substrates.